Phosphonoryllipid-azt
Phosphonoryllipid-azt
Brand Name:
Vulcanchem
CAS No.:
131933-68-1
VCID:
VC0240717
InChI:
InChI=1S/C30H54N5O8P.Na/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-41-21-25(40-3)23-44(38,39)42-22-27-26(33-34-31)19-28(43-27)35-20-24(2)29(36)32-30(35)37;/h20,25-28H,4-19,21-23H2,1-3H3,(H,38,39)(H,32,36,37);/q;+1/p-1/t25?,26-,27+,28+;/m0./s1
SMILES:
CCCCCCCCCCCCCCCCOCC(CP(=O)([O-])OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C)N=[N+]=[N-])OC.[Na+]
Molecular Formula:
C30H53N5NaO8P
Molecular Weight:
665.7 g/mol
Phosphonoryllipid-azt
CAS No.: 131933-68-1
Main Products
VCID: VC0240717
Molecular Formula: C30H53N5NaO8P
Molecular Weight: 665.7 g/mol
CAS No. | 131933-68-1 |
---|---|
Product Name | Phosphonoryllipid-azt |
Molecular Formula | C30H53N5NaO8P |
Molecular Weight | 665.7 g/mol |
IUPAC Name | sodium;[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-(3-hexadecoxy-2-methoxypropyl)phosphinate |
Standard InChI | InChI=1S/C30H54N5O8P.Na/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-41-21-25(40-3)23-44(38,39)42-22-27-26(33-34-31)19-28(43-27)35-20-24(2)29(36)32-30(35)37;/h20,25-28H,4-19,21-23H2,1-3H3,(H,38,39)(H,32,36,37);/q;+1/p-1/t25?,26-,27+,28+;/m0./s1 |
Standard InChIKey | MXWVDUGITADCSX-MTJYKNDWSA-M |
Isomeric SMILES | CCCCCCCCCCCCCCCCOCC(CP(=O)([O-])OC[C@@H]1[C@H](C[C@@H](O1)N2C=C(C(=O)NC2=O)C)N=[N+]=[N-])OC.[Na+] |
SMILES | CCCCCCCCCCCCCCCCOCC(CP(=O)([O-])OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C)N=[N+]=[N-])OC.[Na+] |
Canonical SMILES | CCCCCCCCCCCCCCCCOCC(CP(=O)([O-])OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C)N=[N+]=[N-])OC.[Na+] |
PubChem Compound | 452654 |
Last Modified | Nov 11 2021 |
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